rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2S,4R)-4-fluoropiperidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H10FNO2.ClH/c7-4-1-2-8-5(3-4)6(9)10;/h4-5,8H,1-3H2,(H,9,10);1H/t4-,5+;/m1./s1
• InChI Key: WNXOXCCTYXNEOZ-JBUOLDKXSA-N
• Canonical SMILES: C1CNC(CC1F)C(=O)O.Cl
• Isomeric SMILES: C1CN[C@@H](C[C@@H]1F)C(=O)O.Cl
• Molecular Formula: C6H11ClFNO2
• Molecular Weight: 183.61 g/mol
• CAS No.: 2866319-46-0

Description

Rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid hydrochloride, or 4-FPH, is a pharmaceutical compound used in laboratory experiments and scientific research. It is a racemic compound, meaning that it is composed of two stereoisomers, or molecules with the same chemical formula but different structures. 4-FPH has been studied for its potential effects on the human body, and it has been used in research to investigate the biochemical and physiological effects of certain drugs.

Scientific Research Applications

4-FPH has been studied for its potential effects on the human body. It has been used in research to investigate the biochemical and physiological effects of certain drugs. For example, it has been used to study the effects of the antidepressant drug fluoxetine on the serotonin transporter. In addition, 4-FPH has been used in research to investigate the effects of certain drugs on the dopamine transporter and the norepinephrine transporter.

Mechanism of Action

4-FPH acts as an inhibitor of the serotonin transporter, the dopamine transporter, and the norepinephrine transporter. It binds to these transporters, preventing them from transporting neurotransmitters such as serotonin, dopamine, and norepinephrine. This inhibition of neurotransmitter transport can lead to changes in the levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FPH have been studied in both humans and animals. In humans, 4-FPH has been shown to increase levels of serotonin and dopamine in the brain, leading to improved mood and decreased anxiety. In animals, 4-FPH has been shown to increase locomotor activity, indicating an increase in energy levels. In addition, 4-FPH has been shown to reduce food intake in animals, indicating a potential effect on appetite.

Advantages and Limitations for Lab Experiments

The use of 4-FPH in laboratory experiments has several advantages. First, it is relatively easy to synthesize, making it readily available for research. Second, it is relatively inexpensive compared to other compounds used in research. Finally, it has a wide range of effects on the human body, making it useful for studying the effects of various drugs.
However, there are also some limitations to using 4-FPH in laboratory experiments. First, it is a racemic compound, meaning that it is composed of two stereoisomers, or molecules with the same chemical formula but different structures. This can make it difficult to study the effects of the individual stereoisomers. Second, it is not approved for human consumption, so it cannot be used in clinical trials. Finally, its effects on the human body are still not fully understood, so it is difficult to predict its long-term effects.

Future Directions

The potential future directions for research on 4-FPH are numerous. First, further research could be conducted to better understand the biochemical and physiological effects of 4-FPH in humans. Second, research could be conducted to investigate the effects of the individual stereoisomers of 4-FPH. Third, research could be conducted to investigate the long-term effects of 4-FPH on the human body. Fourth, research could be conducted to explore the potential therapeutic uses of 4-FPH. Finally, research could be conducted to investigate the effects of 4-FPH on other neurotransmitters, such as glutamate and GABA.

Synthesis Methods

4-FPH is synthesized through a two-step process. First, a reaction between 2-fluoropiperidine and chloroacetic acid is performed in the presence of a base such as sodium hydroxide. This reaction results in the formation of rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid. This intermediate can then be reacted with hydrochloric acid to produce the final product, 4-FPH hydrochloride.